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Cat. No.: B10764909

For Researchers, Scientists, and Drug Development Professionals

Introduction

ARN14974 is a potent, systemically active benzoxazolone carboxamide inhibitor of acid
ceramidase (AC), a key enzyme in sphingolipid metabolism.[1][2][3][4][5][6] Acid ceramidase
catalyzes the hydrolysis of ceramide into sphingosine and a free fatty acid.[5] By inhibiting this
enzyme, ARN14974 leads to an accumulation of intracellular ceramide and a subsequent
decrease in sphingosine levels.[1][3][5][7] Ceramide itself is a bioactive lipid involved in various
cellular processes, including apoptosis, cell senescence, and inflammation.[5][6][7][8] The
modulation of ceramide levels by ARN14974 makes it a valuable research tool for studying the
roles of sphingolipids in health and disease, particularly in cancer biology and inflammatory
disorders.

This document provides detailed protocols for utilizing ARN14974 in cell culture-based
experiments to assess its biological activity.
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Parameter Value Cell Line/System Reference
) Human Acid

IC50 (Enzymatic) 79 nM _ [11[2][3][4]
Ceramidase
SW403 (human colon

IC50 (Cellular) 825 nM _ [51[7]
adenocarcinoma)
Raw 264.7 (mouse

IC50 (Cellular) 400 nM [51[7]

macrophage-like)

Concentration Range
0.1-20 puM
for Cellular Effects

SW403 and Raw

264.7 cells [11[3105]

Signaling Pathway of ARN14974 Action

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://www.caymanchem.com/product/17119/arn14974
https://www.medchemexpress.com/Targets/ceramidase.html
https://www.medchemexpress.com/arn14974.html
https://www.medkoo.com/products/31141
https://pmc.ncbi.nlm.nih.gov/articles/PMC4502975/
https://www.apexbt.com/arn14974.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4502975/
https://www.apexbt.com/arn14974.html
https://www.caymanchem.com/product/17119/arn14974
https://www.medchemexpress.com/arn14974.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4502975/
https://www.benchchem.com/product/b10764909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sphingosine

Cellular Environment

ARN14974

Acid Ceramidase (AC)

___________________ Ceramide

Hydrolysis by AC

Apoptosis/Cell Cycle Arrest Inflammation

Phosphorylation

(Sphingosine-l-Phosphate (SlPD

1. Seed Cells

2. Treat with ARN14974 4. Add Viability Reagent 5. Measure SignaHG. Analyze Data)

(1. Cell Lysis)%(z. Protein Quanufication)—)(& Incubate Lysate with ARN14974H4. Add Fluorescent Substrate)—)(s, Measure Fluorescence)—)(e, Calculate Activity)

(1. Cell Treatment & Lysist. Protein QuantificationHS. SDS-PAGEHA. Protein TransfeH. Antibody IncubationHG. Detection & Analysis)

1. Cell Treatment 2. Lipid Extraction 3. LC-MS/MS Analysis [——>| 4. Data Processing 5. Quantification

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b10764909?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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